Cas no 1544881-78-8 (8-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one)

8-(Piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one is a heterocyclic compound featuring a fused triazolopyrazine core with a piperazine substituent. This structure imparts significant versatility in medicinal chemistry, particularly as a scaffold for kinase inhibitors and other biologically active agents. The piperazine moiety enhances solubility and bioavailability, while the triazolopyrazinone core offers robust binding affinity to target proteins. Its synthetic accessibility and modularity make it valuable for structure-activity relationship (SAR) studies. The compound’s balanced physicochemical properties and potential for selective interactions with biological targets underscore its utility in drug discovery and development.

8-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one structure

1544881-78-8 structure

Product Name:8-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

CAS No:1544881-78-8

MF:C₉H₁₂N₆O

MW:220.23118019104

MDL:MFCD23697236

CID:5044663

PubChem ID:91811984

Update Time:2025-05-27

8-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
- 8-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
- MDL： MFCD23697236
- Inchi： 1S/C9H12N6O/c16-9-13-12-8-7(11-3-6-15(8)9)14-4-1-10-2-5-14/h3,6,10H,1-2,4-5H2,(H,13,16)
- InChI Key： RMYVMSVGCAJVII-UHFFFAOYSA-N
- SMILES： O=C1NN=C2C(=NC=CN21)N1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 406
XLogP3: -1.5
Topological Polar Surface Area: 72.3

8-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P282336-100mg	8-(Piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2h)-one	1544881-78-8	100mg	$ 115.00	2022-06-03
TRC	P282336-500mg	8-(Piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2h)-one	1544881-78-8	500mg	$ 435.00	2022-06-03
TRC	P282336-1g	8-(Piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrazin-3(2h)-one	1544881-78-8	1g	$ 660.00	2022-06-03
Enamine	EN300-265663-0.05g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	0.05g	$612.0	2023-09-14
Enamine	EN300-265663-0.1g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	0.1g	$640.0	2023-09-14
Enamine	EN300-265663-0.25g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	0.25g	$670.0	2023-09-14
Enamine	EN300-265663-0.5g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	0.5g	$699.0	2023-09-14
Enamine	EN300-265663-1.0g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	1.0g	$728.0	2023-07-07
Enamine	EN300-265663-2.5g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	2.5g	$1428.0	2023-09-14
Enamine	EN300-265663-5.0g	8-(piperazin-1-yl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-3-one	1544881-78-8	5.0g	$2110.0	2023-07-07